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Compound of Interest

Compound Name: 4-Methyl-4-heptanol

Cat. No.: B1345628 Get Quote

Essential Safety and Handling Guide for 4-
Methyl-4-heptanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

4-Methyl-4-heptanol in a laboratory setting. Adherence to these procedures is critical for

ensuring personal safety and proper chemical management.

Chemical and Physical Properties
A summary of the key quantitative data for 4-Methyl-4-heptanol is presented below for easy

reference.
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Property Value

Molecular Formula C₈H₁₈O[1][2][3][4]

Molecular Weight 130.23 g/mol [1][2]

Appearance Colorless to almost colorless clear liquid[1]

Boiling Point 62 °C @ 12 mmHg[3][5]

Flash Point 52 °C (125.6 °F)[5]

Density 0.83 g/cm³[3][5]

Hazard Identification and Personal Protective
Equipment (PPE)
4-Methyl-4-heptanol is a flammable liquid and can cause serious eye irritation or damage.[2]

Some sources also indicate it may be harmful if swallowed, in contact with skin, or inhaled, and

may cause skin and respiratory irritation.[6] Therefore, stringent adherence to PPE protocols is

mandatory.
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Hazard GHS Classification Required PPE

Flammability
Flammable Liquid and Vapor

(Category 3)

Use in a well-ventilated area,

preferably a chemical fume

hood. Keep away from heat,

sparks, and open flames.[6][7]

Use explosion-proof electrical

equipment and non-sparking

tools.[7]

Eye Damage/Irritation
Serious Eye Damage/Eye

Irritation (Category 1/2A)[2]

Chemical splash goggles are

required.[6][8][9] A face shield

should be used in conjunction

with goggles when there is a

potential for larger splashes.[8]

[10]

Skin Contact Skin Irritation (Category 2)[6]

Wear impervious gloves

(Nitrile, Neoprene, or PVC)

and a lab coat or chemical-

resistant apron.[6][8]

Inhalation
May cause respiratory irritation

(Category 3)[6]

Handle in a well-ventilated

area or a chemical fume hood

to minimize inhalation of

vapors.[6]

Glove Selection: For handling aliphatic alcohols like 4-Methyl-4-heptanol, several glove

materials offer good resistance. The table below provides a general guideline.
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Glove Material Recommendation

Nitrile
Good resistance to oils, solvents, and alcohols.

[8]

Neoprene
Resists a broad range of oils, acids, caustics,

and solvents.[8]

PVC (Polyvinyl Chloride)
Good resistance to many bases, caustics, acids,

and alcohols.[8]

Natural Rubber/Latex
Good resistance to many acids and alcohols,

but may cause allergic reactions.[8]

Experimental Protocols: Handling and Disposal
Handling Protocol

Preparation: Before handling, ensure a chemical fume hood is operational and the work area

is clear of ignition sources.[6] An eyewash station and safety shower must be readily

accessible.

Donning PPE: Put on a lab coat, followed by chemical splash goggles and appropriate

gloves. A face shield may be necessary for larger quantities or splash-prone procedures.

Dispensing: Ground/bond the container and receiving equipment to prevent static discharge.

Use only non-sparking tools. Keep the container tightly closed when not in use.[7]

During Use: Avoid breathing vapors.[6] If any skin contact occurs, immediately remove

contaminated clothing and rinse the affected area with water.[7]

After Use: Tightly close the container and store it in a cool, well-ventilated place away from

heat and incompatible materials such as strong oxidizing agents and strong acids.[7]

Spill and Waste Disposal Protocol
Small Spills: In case of a small spill, remove all sources of ignition.[7] Absorb the spill with an

inert material such as sand, vermiculite, or a universal binder.[6]
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Collection: Scoop the absorbent material into a suitable, labeled container for disposal.[7]

Ventilation and Cleaning: Ventilate the area and wash the spill site after the material has

been collected.[6]

Waste Disposal: Dispose of the chemical waste and contaminated materials through a

licensed professional waste disposal service in accordance with federal, state, and local

environmental regulations.[6][7]

Workflow for Handling and Disposal of 4-Methyl-4-
heptanol
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Figure 1. Workflow for Safe Handling and Disposal of 4-Methyl-4-heptanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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